Cas no 2248258-94-6 (1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate)

1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate is a specialized heterocyclic compound featuring both azetidine and isoindole-1,3-dione functional groups. Its structure combines a rigid azetidine core with a phthalimide-derived moiety, making it a versatile intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The tert-butyl and methyl substituents enhance steric control, improving selectivity in reactions such as peptide coupling or cyclization. This compound is valued for its stability under standard conditions and its utility in constructing constrained scaffolds for medicinal chemistry applications. Its bifunctional carboxylate groups further enable diverse derivatization pathways, supporting the synthesis of complex target structures.
1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate structure
2248258-94-6 structure
Product Name:1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate
CAS No:2248258-94-6
MF:C18H20N2O6
MW:360.361205101013
CID:6085353
PubChem ID:165725308
Update Time:2025-06-13

1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate
    • 2248258-94-6
    • EN300-6519922
    • Inchi: 1S/C18H20N2O6/c1-10-9-13(19(10)17(24)25-18(2,3)4)16(23)26-20-14(21)11-7-5-6-8-12(11)15(20)22/h5-8,10,13H,9H2,1-4H3
    • InChI Key: NZOVGNCOIHPTKB-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1C)=O

Computed Properties

  • Exact Mass: 360.13213636g/mol
  • Monoisotopic Mass: 360.13213636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 93.2Ų

1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate Pricemore >>

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Additional information on 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate

Research Brief on 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate (CAS: 2248258-94-6)

Recent studies have highlighted the significance of 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate (CAS: 2248258-94-6) as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique azetidine and isoindole-1,3-dione moieties, has garnered attention for its potential applications in medicinal chemistry, particularly in the development of protease inhibitors and other therapeutic agents. The following brief synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2248258-94-6, emphasizing its role as a precursor in the production of selective kinase inhibitors. The researchers employed a multi-step process involving the protection of the azetidine nitrogen, followed by coupling with a phthalimide derivative. The final product demonstrated high purity (>98%) and yield (75%), making it a viable candidate for large-scale production. This advancement addresses previous challenges related to scalability and cost-effectiveness in the synthesis of similar intermediates.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of 2248258-94-6 exhibit moderate inhibitory effects against several cancer-associated proteases. A 2024 preprint from BioRxiv reported that structural modifications at the tert-butyl and methyl groups significantly influence the compound's binding affinity to target enzymes. These findings suggest that 2248258-94-6 could serve as a versatile scaffold for the design of next-generation protease inhibitors, with potential applications in oncology and infectious diseases.

From an industrial perspective, the compound's stability under various storage conditions has been evaluated in a recent technical report by a leading pharmaceutical manufacturer. The data indicate that 2248258-94-6 remains stable at room temperature for up to 12 months when stored in anhydrous conditions, making it suitable for long-term use in research and production settings. Additionally, its compatibility with common organic solvents enhances its utility in diverse synthetic protocols.

In conclusion, 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methylazetidine-1,2-dicarboxylate (2248258-94-6) represents a promising chemical entity with multifaceted applications in drug discovery and development. Ongoing research aims to further elucidate its mechanism of action and explore its potential in combination therapies. Future studies should focus on in vivo validation of its therapeutic efficacy and safety profile to facilitate its transition from bench to bedside.

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